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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

Cat. No.: B073498

An In-depth Technical Safety Guide for 1,1,3,3,5,5-Hexamethyltrisiloxane

This guide provides comprehensive safety and technical information for 1,1,3,3,5,5-
Hexamethyltrisiloxane (CAS No. 1189-93-1), tailored for researchers, scientists, and
professionals in drug development.

Chemical Identification and Physical Properties

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane compound.[1] It is recognized for its
stability, low surface tension, and excellent thermal resistance, making it a valuable component
in various industrial and research applications.[1]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1189-93-1[1][2][3][4]

EC Number 214-716-8[3][5]

Molecular Formula CeH1802Si3[2][5] or CeH2002Si3[1][3][4]
Molecular Weight 206.46 g/mol [2] or 208.48 g/mol [1][4][6]
InChl Key HZBDPZBVINJJET-UHFFFAOY SA-N
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| Synonyms | Dimethylbis(dimethylsilyloxy)silane, M'DM'[1][5] |

Table 2: Physical and Chemical Properties

Property Value

Physical State Colorless clear liquid[1][5]

Boiling Point 128 °C (lit)[1][7]

Melting Point -67 °C (lit.)[1]

Density 0.822 g/mL at 25 °C (lit.)[7] or 0.83 g/mL[1]
Refractive Index n20/D 1.383 (lit.)[7]

Flash Point 20 °C (68.0 °F) - closed cup

Purity / Assay = 95%[3][5] or = 97% (GC)[1]

Vapor Properties Vapors may form explosive mixtures with air[3]

| Solubility | Slightly miscible with water[7] |

Hazard Identification and Classification

The primary hazard associated with 1,1,3,3,5,5-Hexamethyltrisiloxane is its high flammability.
[3][5] It is classified as a Flammable Liquid, Category 2, under the Globally Harmonized System
(GHS).[2][5]

Table 3: GHS Classification

Classification Code Description

Highly flammable liquid

Flammable Liquids Flam. Liq. 2[2][3][5] and vapor[2][2][5]
GHS Pictogram GHSO02 (Flame)[5][8]
Signal Word Danger[2][3][5]
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| Hazard Statement | H225[2][3][8] | Highly flammable liquid and vapor |

GHS Hazard Communication for 1,1,3,3,5,5-Hexamethyltrisiloxane

Highly Flammable Liquid and Vapor

(Flam. Lig. 2)

(Signal Word: Dangea (Pictogram: Flame (GHSOZD / Hazard Statement (H225) /

leads to

Precautionary Statements
(P210, P233, P240, P241, P242, P243, P280...)

Click to download full resolution via product page

GHS Hazard Communication Flow

Toxicological Information

The toxicological properties of 1,1,3,3,5,5-Hexamethyltrisiloxane have not been fully
investigated.[3] Available safety data sheets indicate a lack of comprehensive acute toxicity
data.[5]

 Inhalation: Inhalation of high vapor concentrations may lead to symptoms such as headache,
dizziness, tiredness, nausea, and vomiting.[3][9] May cause irritation to the respiratory tract.
[10]

o Skin Contact: May cause skin irritation.[5][10]
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o Eye Contact: May cause eye irritation.[5][10]

 Ingestion: No specific information is available.[5]

Experimental Protocols

Detailed experimental protocols for toxicological studies on 1,1,3,3,5,5-Hexamethyltrisiloxane
are not available in the reviewed safety data sheets. The provided documents do not cite
specific studies (e.g., OECD guidelines) used to determine the toxicological properties of this
specific substance.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to ensure safety, primarily due to the
substance's flammability.

Safe Handling

o Keep away from heat, sparks, open flames, and hot surfaces.[5][9]

Use only non-sparking tools and explosion-proof electrical equipment.[5][9]

Ground and bond containers and receiving equipment to prevent static discharge.[5][9]

Handle in a well-ventilated area to prevent the accumulation of vapors.[5]

Avoid contact with skin and eyes, and do not breathe vapor or mist.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions

» Store in a cool, well-ventilated place.[5][9]
o Keep the container tightly closed.[5][9]

e Incompatible materials include oxidizing agents, alkalis, metal salts, and precious metals.[5]

Personal Protective Equipment (PPE)
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Emergency eyewash fountains and safety showers should be readily accessible.[5]

o Eye/Face Protection: Chemical goggles or a face shield should be worn. Contact lenses are
not recommended.[5]

» Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5]
o Skin and Body Protection: Wear suitable protective clothing.[5]

o Respiratory Protection: If inhalation exposure is possible, a NIOSH-certified organic vapor
respirator is recommended.[5]

Handling 1,1,3,3,5,5-Hexamethyltrisiloxane

Hand Protection
(Nitrile/Neoprene Gloves)

Body Protection
(Protective Clothing)

Eye Protection
(Chemical Goggles/Faceshield)

Is ventilation adequate?

Yes No
Y

Respiratory Protection
(NIOSH-certified respirator)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Decision Flow

First Aid and Firefighting Measures
First Aid Measures

 After Inhalation: Move the individual to fresh air. If feeling unwell, seek medical advice.[5][9]

o After Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty
of water and soap.[5][9]
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o After Eye Contact: Rinse eyes immediately and thoroughly with water for at least 15 minutes.
Remove contact lenses if present and easy to do so. Seek medical attention.[5]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Seek medical attention.[5][9]

Firefighting Measures

The substance is highly flammable and its vapor can form explosive mixtures with air.[3][5]

o Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide (CO2), or
dry chemical extinguishers.[5]

e Unsuitable Extinguishing Media: None known.[5]

o Specific Hazards: Irritating fumes and organic acid vapors may develop when exposed to
high temperatures or open flame.[5]

» Firefighter Protection: Do not enter the fire area without proper protective equipment,
including respiratory protection. Use water spray or fog to cool exposed containers.[5]

Fire Involving
Hexamethyltrisiloxane

Use Suitable Extinguishing Media
(Water Spray, Foam, CO2, Dry Chemical)

Wear Full Protective Equipment
(incl. SCBA)

Cool Exposed Containers
(Water Spray/Fog)

Hazards:
- Explosive vapor-air mixture
- Irritating fumes on combustion

Click to download full resolution via product page

Fire Emergency Response Protocol

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources and
use special care to avoid static electric charges.[5]
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e Environmental Precautions: Prevent the substance from entering sewers and public waters.

[5]

o Methods for Cleaning Up: Absorb the spill with an inert material. Collect the material using
non-sparking tools and place it in an appropriate container for disposal.[5]

Transport Information

1,1,3,3,5,5-Hexamethyltrisiloxane is classified as a dangerous good for transport.[4]

Table 4: Transport Classification

Proper
. o Transport .
Regulation UN Number Shipping Packing Group
. Hazard Class
ame

| DOT /ADR / IMDG | UN1993[3] | Flammable liquid, n.o.s. (1,1,3,3,5,5-
Hexamethyltrisiloxane)[3] | 3[3] | l[3] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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